1'-[(5-nitro-2-thienyl)methyl]spiro[indene-1,4'-piperidine]

• IUPAC Name: 1'-[(5-nitrothiophen-2-yl)methyl]spiro[indene-1,4'-piperidine]
• InChI: InChI=1S/C18H18N2O2S/c21-20(22)17-6-5-15(23-17)13-19-11-9-18(10-12-19)8-7-14-3-1-2-4-16(14)18/h1-8H,9-13H2
• InChI Key: JGQPMIGQAMUAHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C=CC3=CC=CC=C23)CC4=CC=C(S4)[N+](=O)[O-]
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

The compound “1’-[(5-nitro-2-thienyl)methyl]spiro[indene-1,4’-piperidine]” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals. It also contains a nitro group attached to a thiophene ring, which could potentially contribute to its reactivity.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of its constituent rings and functional groups. The piperidine ring is a six-membered ring with one nitrogen atom, and the thiophene ring is a five-membered ring containing one sulfur atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group, which is a strong electron-withdrawing group. The piperidine ring could potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could increase its polarity.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals, so this compound could potentially have a variety of biological effects.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential biological activity. Given the prevalence of piperidine derivatives in pharmaceuticals, this compound could potentially have interesting biological properties worth investigating.